Cas no 1554487-05-6 (4-(3-Methylphenyl)-4H-1,2,4-triazole-3-carboxaldehyde)

• Product Name: 4-(3-Methylphenyl)-4H-1,2,4-triazole-3-carboxaldehyde
• CAS No: 1554487-05-6
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 5252415
• Update Time: 2023-08-25

4-(3-Methylphenyl)-4H-1,2,4-triazole-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methylphenyl)-4H-1,2,4-triazole-3-carboxaldehyde

• Inchi： 1S/C10H9N3O/c1-8-3-2-4-9(5-8)13-7-11-12-10(13)6-14/h2-7H,1H3
• InChI Key： GBSKWELEHPCBBI-UHFFFAOYSA-N
• SMILES： N1=CN(C2=CC=CC(C)=C2)C(C=O)=N1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 387.1±35.0 °C(Predicted)
• pka: 0.37±0.10(Predicted)